Cas no 117592-22-0 (L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI))

L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI) structure
117592-22-0 structure
Product name:L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI)
CAS No:117592-22-0
MF:C55H82N14O16
MW:1195.32379293442
CID:137010
PubChem ID:24900562

L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI)
    • L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginy...
    • T-F-Q-A-Y-P-L-R-E-A
    • Thr-Phe-Gln-Ala-Tyr-Pro-Leu-Arg-Glu-Ala
    • THR-PHE-GLN-ALA-TYR-PRO-LEU-ARG-GLU-ALA: TFQAYPLREA
    • H-Thr-Phe-Gln-Ala-Tyr-Pro-Leu-Arg-Glu-Ala-OH
    • RETROVIRAL PROTEASE SUBSTRATE
    • DTXSID30390800
    • 117592-22-0
    • 4-[[2-[[2-[[1-[2-[2-[[5-amino-2-[[2-[(2-amino-3-hydroxybutanoyl)amino]-3-phenylpropanoyl]amino]-5-oxopentanoyl]amino]propanoylamino]-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(1-carboxyethylamino)-5-oxopentanoic acid
    • Thr-Phe-Gln-Ala-Tyr-Pro-Leu-Arg-Glu-Ala, >=97% (HPLC)
    • MDL: MFCD00076836
    • Inchi: InChI=1S/C55H82N14O16/c1-28(2)25-38(49(79)63-35(13-9-23-60-55(58)59)48(78)64-37(20-22-43(73)74)47(77)62-30(4)54(84)85)66-51(81)41-14-10-24-69(41)53(83)40(27-33-15-17-34(71)18-16-33)68-45(75)29(3)61-46(76)36(19-21-42(56)72)65-50(80)39(26-32-11-7-6-8-12-32)67-52(82)44(57)31(5)70/h6-8,11-12,15-18,28-31,35-41,44,70-71H,9-10,13-14,19-27,57H2,1-5H3,(H2,56,72)(H,61,76)(H,62,77)(H,63,79)(H,64,78)(H,65,80)(H,66,81)(H,67,82)(H,68,75)(H,73,74)(H,84,85)(H4,58,59,60)
    • InChI Key: GNKMMPBLQYIPCI-UHFFFAOYSA-N
    • SMILES: N/C(=N/CCCC(C(NC(C(NC(C(=O)O)C)=O)CCC(=O)O)=O)NC(C(NC(C1CCCN1C(C(CC1C=CC(O)=CC=1)NC(C(NC(C(NC(C(NC(C(C(O)C)N)=O)CC1C=CC=CC=1)=O)CCC(=O)N)=O)C)=O)=O)=O)CC(C)C)=O)/N

Computed Properties

  • Exact Mass: 1194.60000
  • Monoisotopic Mass: 1194.60332258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 16
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 85
  • Rotatable Bond Count: 35
  • Complexity: 2340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 1001
  • XLogP3: -4.3
  • Surface Charge: 0
  • Topological Polar Surface Area: 502Ų

Experimental Properties

  • PSA: 499.18000
  • LogP: 1.97560

L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI) Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01517-1mg
L-Alanine,L-threonyl-L-phenylalanyl-L-glutaminyl-L-alanyl-L-tyrosyl-L-prolyl-L-leucyl-L-arginyl-L-a-glutamyl- (9CI)
117592-22-0 ≥97% (HPLC)
1mg
¥3028.0 2024-07-19

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